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Compound of Interest

Compound Name: Bis(2-cyanoethyl)phosphine
CAS No.: 4023-49-8
Cat. No.: B1606479
Get Quote
. J

CAS: 4023-49-8 | Formula: CeHaN2P | Class: Secondary Phosphine / Nitrile[1]

Executive Summary

Bis(2-cyanoethyl)phosphine is a secondary phosphine intermediate primarily used in the
synthesis of asymmetric ligands and the reducing agent Tris(2-cyanoethyl)phosphine (TCEP).
[1] Unlike its tertiary congener (TCEP), which is renowned for air stability, the secondary
phosphine Bis(2-cyanoethyl)phosphine retains a P-H bond, rendering it susceptible to
oxidation and requiring rigorous inert atmosphere techniques. This guide synthesizes data from
patents, computed chemical models, and homologous phosphine safety protocols to establish
a zero-compromise handling standard.[1]

Chemical Identity & Physicochemical Profile

The presence of electron-withdrawing cyanoethyl groups mitigates the extreme pyrophoricity
seen in dialkylphosphines (e.g., diethylphosphine), but does not eliminate air sensitivity.
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Property Data Source/Note
3-(2-

IUPAC Name cyanoethylphosphanyl)propan PubChem [1]
enitrile

CAS Number 4023-49-8 PubChem [1]

Molecular Weight 140.12 g/mol Calculated

Physical State

Viscous Liquid / Low-melting

Predicted based on MW &

Solid Homologs
Boiling Point ~327.8 °C (Predicted) LookChem [2]
Flash Point ~152 °C (Predicted) LookChem [2]
Solubility Acetonitrile, THF, DMSO Polar organic solvents
Air Stability Air Sensitive Oxidizes to phosphine

oxide/acid

Hazard Architecture (GHS Classification)

Note: Specific GHS data for this intermediate is often extrapolated from the parent Phosphine

(PH3) and organic nitriles.

Core Hazards[1][2]

o Acute Toxicity (Oral/Inhalation): The molecule contains two nitrile moieties.[1] Metabolic

liberation of cyanide is a theoretical risk, though the primary toxicity mechanism is likely

phosphine-induced neurotoxicity and respiratory irritation.[1]

o Skin/Eye Corrosion: Secondary phosphines are caustic.[1] Direct contact causes severe

irritation or chemical burns.[1]

e Reactivity: The P-H bond is nucleophilic.[1] It reacts exothermically with oxidizing agents,

halogenated compounds, and strong bases.[1]

Hazard Statements (Inferred)
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e H302/H332: Harmful if swallowed or inhaled.[1]
e H315/H319: Causes skin and serious eye irritation.[1]

o H251: Self-heating: may catch fire (if exposed to air on high surface area media).[1]

Engineering Controls & Personal Protection (Barrier
Analysis)

The "Barrier Analysis" approach dictates that multiple layers of protection must fail before
exposure occurs.[1]

Engineering Controls[1]

» Primary Barrier:Inert Atmosphere Glovebox (N2 or Ar).[1] Oxygen levels must be maintained
<5 ppm.[1]

» Secondary Barrier:Schlenk Line (Double Manifold). Essential for transfer operations if a
glovebox is unavailable.[1][2]

» Ventilation: All work must be performed within a certified chemical fume hood to capture
potential phosphine gas (PHs) evolution during decomposition.[1]

Personal Protective Equipment (PPE)[1][4]

e Respiratory: If working outside a glovebox, a NIOSH-approved respirator with P100/Organic
Vapor cartridges is required.[1]

e Dermal: Double-gloving strategy.[1]
o Inner: Nitrile (4 mil).[1]
o Quter: Butyl Rubber or heavy-gauge Nitrile (8 mil) for splash protection.[1]

e Ocular: Chemical splash goggles.[1] Face shield recommended during synthesis or scale-up.

[1]

Safe Handling Protocols
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Protocol A: Inert Atmosphere Transfer (Schlenk
Technique)

Causality: Oxygen exposure leads to the formation of phosphine oxides (P=0) and potentially
acidic byproducts, degrading reagent purity and risking exothermic runaway.

e Preparation: Flame-dry all glassware under vacuum (0.1 mmHg) and backfill with dry
Nitrogen/Argon three times.

o Septum Integrity: Use high-quality rubber septa. Pre-puncture septa with a wide-bore needle

to create a channel, then seal.[1]

e Cannula Transfer:

[¢]

Pressurize the source flask (Bis(2-cyanoethyl)phosphine) with inert gas (2-3 psi).

Insert a stainless steel cannula into the source liquid.[1]

[¢]

o

Insert the receiving end into the destination flask (vented to a bubbler).

o

Allow the pressure differential to drive the liquid transfer.[1] Do not pour.

Protocol B: Synthesis & Generation (Contextual)

Reference: US Patent 3,475,479 [3] Bis(2-cyanoethyl)phosphine is typically synthesized by
the hydrophosphination of acrylonitrile.[1][3]

¢ Reaction:PHs + 2 CH2=CHCN - HP(CH2CH2CN)z[1]

» Critical Safety: This reaction uses Phosphine gas (PHs), a deadly pyrophoric gas.[1] It must
be performed in a specialized reactor with a caustic scrubber (NaOH/Bleach) to neutralize
unreacted PHs effluent.[1]

Protocol C: Spill Management & Deactivation

Trustworthiness: This protocol relies on oxidative destruction of the P-H bond.[1]

e Evacuation: Clear the immediate area.
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o Oxidation: Cover the spill with a slurry of 10% Sodium Hypochlorite (Bleach) or Hydrogen
Peroxide (3%).[1]

o Mechanism:[4]JHP(R)z + [O] - HOP(R)z (Phosphinic Acid) -> Further oxidation to
Phosphate.[1]

o Neutralization: Allow to react for 30 minutes. The bleach converts the toxic phosphine to a
relatively benign phosphine oxide/phosphate.[1]

o Cleanup: Absorb with vermiculite and dispose of as hazardous chemical waste.

Visualization: Handling & Logic Flows
Figure 1: Safe Handling Decision Matrix

This logic flow determines the appropriate handling method based on the operation scale and
state.[1]
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Start: Bis(2-cyanoethyl)phosphine Handling

Is the material pure (neat) or in solution?
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MANDATORY: Glovebox (N2/Ar) Large Volume Transfer Gas-Tight Syringe Transfer

I
1
\\If Glovebox Unavailable (High Risk)

A

( Schlenk Line / Cannula Transfer j

Click to download full resolution via product page

Caption: Decision matrix for selecting the containment level based on reagent concentration
and physical state.

Figure 2: Degradation & Deactivation Pathway

Understanding the oxidation pathway is crucial for waste disposal and spill cleanup.[1]
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Caption: Chemical pathway showing the transition from the reactive P-H species to stable
oxidation products.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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